3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C28H28N2O3S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (5E)-3-benzyl-2-benzylimino-5-[(2,4-diethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H28N2O3S/c1-3-32-24-16-15-23(25(18-24)33-4-2)17-26-27(31)30(20-22-13-9-6-10-14-22)28(34-26)29-19-21-11-7-5-8-12-21/h5-18H,3-4,19-20H2,1-2H3/b26-17+,29-28?
• InChI Key: LDNMEMGQNOXGLQ-YTYDTYSUSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=C/2\C(=O)N(C(=NCC3=CC=CC=C3)S2)CC4=CC=CC=C4)OCC
• SMILES: CCOC1=CC(=C(C=C1)C=C2C(=O)N(C(=NCC3=CC=CC=C3)S2)CC4=CC=CC=C4)OCC

Description

3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one is a compound that falls under the thiazolidinone class of compounds. It is a heterocyclic compound that has been found to exhibit various biological activities, including antibacterial, antifungal, and anticancer properties. This compound has gained significant attention from researchers due to its potential applications in the field of medicine and drug development.

Mechanism of Action

The mechanism of action of 3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound exerts its antibacterial and antifungal activities by interfering with the synthesis of bacterial and fungal cell walls. This compound has also been found to inhibit the activity of certain enzymes that are essential for the survival of microorganisms.
In the case of its anticancer properties, it is believed that 3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one induces apoptosis in cancer cells by activating certain signaling pathways that lead to cell death. This compound has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing apoptosis and inhibiting certain enzymes that are involved in cancer cell growth. This compound has also been found to exhibit potent antibacterial and antifungal activities by interfering with the synthesis of bacterial and fungal cell walls.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its potent antibacterial, antifungal, and anticancer properties. This compound can be used to study the mechanisms of action of various microorganisms and cancer cells. However, one of the limitations of using this compound is its potential toxicity. This compound has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions that researchers can explore with regards to 3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one. One of the areas that researchers can explore is the development of novel derivatives of this compound that exhibit improved pharmacological properties. Researchers can also explore the potential use of this compound in the treatment of other diseases, such as viral infections and neurological disorders. Furthermore, researchers can explore the potential use of this compound in combination with other drugs to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one can be achieved through several methods. One of the most common methods involves the reaction of benzaldehyde, benzylamine, 2,4-diethoxybenzaldehyde, and thiourea in the presence of ethanol and a catalytic amount of acetic acid. The reaction mixture is then heated under reflux conditions for several hours until the desired compound is obtained.

Scientific Research Applications

3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in the field of medicine. Researchers have found that this compound exhibits potent antibacterial and antifungal activities against a wide range of microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi.
Furthermore, this compound has been found to exhibit anticancer properties. In vitro studies have shown that 3-Benzyl-2-(benzylimino)-5-(2,4-diethoxybenzylidene)-1,3-thiazolidin-4-one inhibits the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.